![molecular formula C20H16BrNOS B5147261 N-(3-bromophenyl)-2-phenyl-2-(phenylthio)acetamide](/img/structure/B5147261.png)
N-(3-bromophenyl)-2-phenyl-2-(phenylthio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-bromophenyl)-2-phenyl-2-(phenylthio)acetamide, commonly known as BPTAA, is a chemical compound that has been widely studied for its potential applications in various scientific fields. BPTAA belongs to the class of thioamide compounds, which are known for their diverse biological activities. In
Mechanism of Action
The mechanism of action of BPTAA is not fully understood, but studies have shown that it inhibits the activity of certain enzymes that are involved in cell proliferation and survival. BPTAA has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, BPTAA has been shown to have anti-inflammatory properties by inhibiting the activity of certain pro-inflammatory cytokines.
Biochemical and Physiological Effects:
BPTAA has been shown to have a number of biochemical and physiological effects. Studies have shown that BPTAA can inhibit the activity of certain enzymes that are involved in cell proliferation and survival. BPTAA has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, BPTAA has been shown to have anti-inflammatory properties by inhibiting the activity of certain pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using BPTAA in lab experiments is its high purity and good yield. BPTAA has also been shown to have low toxicity, making it a safe compound to use in lab experiments. However, one of the limitations of using BPTAA is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on BPTAA. One area of research is the development of new drugs based on BPTAA for the treatment of cancer and other diseases. Another area of research is the study of the mechanism of action of BPTAA, which could lead to the development of more effective drugs. Additionally, research could be conducted on the synthesis of BPTAA and its derivatives to improve the yield and purity of the compound. Overall, BPTAA is a promising compound with many potential applications in various scientific fields.
Synthesis Methods
BPTAA can be synthesized through a multistep process involving the reaction of 3-bromophenylboronic acid with 2-phenylthioacetic acid, followed by the reaction of the resulting intermediate with phenylmagnesium bromide. The final product is obtained by the reaction of the resulting intermediate with acetic anhydride. The synthesis of BPTAA has been optimized to yield a high purity product with good yield.
Scientific Research Applications
BPTAA has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of BPTAA is in the development of new drugs for the treatment of cancer. Studies have shown that BPTAA can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. BPTAA has also been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.
properties
IUPAC Name |
N-(3-bromophenyl)-2-phenyl-2-phenylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16BrNOS/c21-16-10-7-11-17(14-16)22-20(23)19(15-8-3-1-4-9-15)24-18-12-5-2-6-13-18/h1-14,19H,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KLYBOTSYYBSPLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)NC2=CC(=CC=C2)Br)SC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16BrNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-bromophenyl)-2-phenyl-2-(phenylsulfanyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.